Cas no 667466-10-6 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- Cyclopent[b]indole, 3-ethyl-1,2,3,4-tetrahydro-3,4-dimethyl- (9CI)
- Cyclopent[b]indole,3-ethyl-1,2,3,4-tetrahydro-3,4-dimethyl-(9ci)
- 667466-10-6
- Cyclopent[b]indole, 3-ethyl-1,2,3,4-tetrahydro-3,4-dimethyl-
- DB-286467
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- Inchi: InChI=1S/C15H19N/c1-4-15(2)10-9-12-11-7-5-6-8-13(11)16(3)14(12)15/h5-8H,4,9-10H2,1-3H3
- InChI Key: ZEHDZJOQKREMMF-UHFFFAOYSA-N
- SMILES: CCC1(CCC2=C1N(C3=CC=CC=C23)C)C
Computed Properties
- Exact Mass: 213.15200
- Monoisotopic Mass: 213.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.9Ų
- XLogP3: 3.9
Experimental Properties
- PSA: 4.93000
- LogP: 3.79220
Related Literature
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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5. Book reviews
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